(1R,2R)-2-((Methoxycarbonyl)amino)cyclohexane-1-carboxylic acid

• Molecular Formula: C9H15NO4
• Molecular Weight: 201.22 g/mol
• SMILES: COC(=O)NC1CCCCC1C(=O)O
• InChI: InChI=1S/C9H15NO4/c1-14-9(13)10-7-5-3-2-4-6(7)8(11)12/h6-7H,2-5H2,1H3,(H,10,13)(H,11,12)/t6-,7-/m1/s1
• InChIKey: QWOLIECMQAAIHU-RNFRBKRXSA-N

Standard Fmoc-SPPS of trans-ACHC residues often requires microwave-assisted double couplings and double deprotections, reducing throughput. This Moc-protected (1R,2R)-trans-ACHC building block enables orthogonal three-dimensional protection (Moc/Fmoc/tBu) for streamlined synthesis of 14-helical β-peptide foldamers. • Orthogonal Moc group: acid-labile, removed under non-basic conditions (DMS/MSA), compatible with Fmoc and Boc strategies • Enantiopure (1R,2R) configuration pre-determines 14-helix induction and directs diastereoselective cyclization outcomes • Low MW (201.22) facilitates mass-directed purification vs. Fmoc-ACHC (365.40)

Procurement & Selection: (1R,2R)-2-((Methoxycarbonyl)amino)cyclohexane-1-carboxylic acid

(1R,2R)-2-((Methoxycarbonyl)amino)cyclohexane-1-carboxylic acid (CAS 1007881-60-8; molecular formula C₉H₁₅NO₄; MW 201.22 g/mol) is an enantiomerically pure, N-Moc-protected trans-cyclohexane β-amino acid building block . The compound combines the well-established 14-helix-inducing (1R,2R)-trans-cyclohexane scaffold—the defining feature of the ACHC (trans-2-aminocyclohexanecarboxylic acid) foldamer family—with a methoxycarbonyl (Moc) amino protecting group that is orthogonal to the widely used Fmoc and Boc protection strategies [1][2]. It is supplied at ≥98% purity with a computed TPSA of 75.63 Ų and LogP of 0.99, and is intended exclusively as a research intermediate for peptide synthesis, foldamer chemistry, and pharmaceutical building-block applications .

✓ trans-(1R,2R) 14-helix-inducing scaffold

✓ Moc orthogonal protection strategy

✓ High-purity research intermediate

• [1] Vaz, E.; Pomerantz, W.C.; Geyer, M.; Gellman, S.H.; Brunsveld, L. Comparison of design strategies for promotion of β-peptide 14-helix stability in water. ChemBioChem 2008, 9, 2254–2259. DOI: 10.1002/cbic.200800355. View Source
• [2] N-Methoxycarbonyl (MOC)-amino acids regenerate the parent amino acids by treatment with dimethyl sulphide and methanesulphonic acid. Chemistry Letters 1980, 9 (6), 705–706. DOI: 10.1246/cl.1980.705. View Source

Why Generic Substitution of (1R,2R)-Moc-ACHC Fails

Substituting this compound with a closely related analog—whether the unprotected (1R,2R)-2-aminocyclohexane-1-carboxylic acid (ACHC), the enantiomeric (1S,2S)-Moc derivative, the cis-(1S,2R) diastereomer, or the Fmoc-protected trans-ACHC—introduces quantifiable differences that undermine synthetic utility and structural fidelity. The (1R,2R) trans configuration is essential for inducing the 14-helical secondary structure in β-peptide foldamers; the cis-(1S,2R) diastereomer instead favors a 12/10-helical conformation [1]. The Moc protecting group is acid-labile and removed under conditions (dimethyl sulfide/methanesulfonic acid) orthogonal to both Fmoc (base-labile, piperidine) and Boc (strong acid, TFA) strategies, enabling sequential deprotection schemes that the Fmoc analog cannot support [2][3]. Furthermore, replacement of Moc with Fmoc more than doubles the protecting-group mass contribution (58 Da vs. 222 Da), altering solubility, chromatographic behavior, and coupling kinetics in solid-phase peptide synthesis .

Diastereomer mismatch

cis-(1S,2R) diastereomer favors 12/10-helix, not 14-helix; folding pathway may shift.

Protecting group substitution

Fmoc analog alters orthogonal deprotection strategy and increases mass burden, potentially affecting coupling kinetics.

Enantiomer reversal

(1S,2S)-Moc enantiomer produces opposite chiroptical properties and may reverse chiral induction in cyclization.

• [1] Mándity, I.M.; et al. Conformational polymorphism observed for the alternating cis-ACHC hexamer: chemical exchange between the major left-handed H10/12 helix and a minor folded conformation. Peptide foldamer-based self-assembled nanostructures containing cyclic beta-amino acids. RSC Publishing, 2021. View Source
• [2] Chemistry Letters. VALIDITY OF METHOXYCARBONYL AS AN N-PROTECTING GROUP IN PEPTIDE SYNTHESIS: NEW SYNTHESIS OF MSH-RELEASE INHIBITING FACTOR. 1980, 9 (6), 705–706. DOI: 10.1246/cl.1980.705. N-Methoxycarbonyl (MOC)-amino acids regenerate the parent amino acids by treatment with dimethyl sulphide and methanesulphonic acid. View Source
• [3] Chemistry Stack Exchange. Why is Fmoc base-labile and Moz acid-labile? Both protecting groups have the same methoxycarbonyl core structure bonded to the amine. Discussion of acid/base lability orthogonality. 2016. View Source

Differential Evidence for (1R,2R)-Moc-ACHC

Atom Economy: Moc vs. Fmoc Protecting Groups

The Moc-protected target compound has a molecular weight of 201.22 g/mol . The corresponding Fmoc-protected trans-(1R,2R)-ACHC (Fmoc-1,2-trans-ACHC-OH; CAS 381241-08-3) has a molecular weight of 365.40 g/mol . This represents a 164.18 Da (45%) reduction in protecting-group mass for the Moc derivative. In solid-phase peptide synthesis (SPPS), this lower mass translates to reduced steric hindrance during coupling, improved resin loading efficiency on a mass basis, and simpler purification by mass-directed preparative HPLC [1].

Atom Economy

Reported

201.22 vs 365.40 g/mol
45% lower MW vs Fmoc-ACHC

Lower mass may improve atom economy and purification.

Calculated from vendor-certified MW; SPPS context inferred.

Evidence Dimension	Molecular weight (protecting group mass contribution to the amino acid building block)
Target Compound Data	201.22 g/mol (Moc group contributes ~58 Da to the free amino acid MW of 143.18 g/mol)
Comparator Or Baseline	365.40 g/mol for Fmoc-(1R,2R)-trans-ACHC-OH (Fmoc group contributes ~222 Da)
Quantified Difference	164.18 Da lower MW (45% reduction in total MW; 74% reduction in protecting-group mass)
Conditions	Calculated from vendor-certified molecular weights (ChemScene, ChemImpex); SPPS coupling context inferred from established peptide synthesis principles

Why This Matters

Lower molecular weight directly improves atom economy in multi-step syntheses, reduces reagent consumption per gram of product, and facilitates chromatographic separation of coupling products from unreacted building block.

• [1] Merrifield, R.B. Solid phase peptide synthesis. I. The synthesis of a tetrapeptide. J. Am. Chem. Soc. 1963, 85, 2149–2154. Established principles of SPPS coupling efficiency and resin loading. View Source

Orthogonal Deprotection: Moc vs. Fmoc

The N-methoxycarbonyl (Moc) group on the target compound is removed under acidic conditions using dimethyl sulfide and methanesulfonic acid, which regenerates the free amine without affecting base-labile protecting groups such as Fmoc [1]. In contrast, Fmoc removal requires basic conditions (typically 20% piperidine in DMF), which are incompatible with acid-labile side-chain protecting groups and certain base-sensitive sequences [2]. This orthogonality means that the Moc-protected building block can be employed in synthetic schemes where Fmoc deprotection must be preserved for a later step, or where the peptide sequence is sensitive to repeated piperidine exposure—a documented limitation of Fmoc-SPPS for difficult sequences containing ACHC residues [3][4].

Deprotection Orthogonality

Class-level

Moc: acidic dimethyl sulfide/MeSO₃H
Fmoc: basic piperidine/DMF

Orthogonal chemistry may enable selective sequential deprotection.

Established protecting-group reactivity; stable to piperidine.

Evidence Dimension	Deprotection chemistry orthogonality
Target Compound Data	Moc group removed by dimethyl sulfide / methanesulfonic acid (acidic, non-aqueous conditions); orthogonal to Fmoc and Boc strategies
Comparator Or Baseline	Fmoc group removed by 20% piperidine/DMF (basic conditions); Boc group removed by TFA (strongly acidic conditions); Moc is orthogonal to both
Quantified Difference	Qualitative orthogonality: Moc stable to basic Fmoc-deprotection conditions (piperidine); Fmoc labile under basic conditions; Moc labile under specific acidic sulfide conditions that leave Fmoc intact
Conditions	Established protecting-group chemistry as reported in Chemistry Letters 1980, 9(6), 705–706, and standard Fmoc-SPPS protocols

Why This Matters

Orthogonal protecting-group chemistry enables sequential, selective deprotection in complex peptide sequences without side-reactions, a critical capability when synthesizing β-peptides containing multiple protecting-group-sensitive functionalities.

• [1] Chemistry Letters. VALIDITY OF METHOXYCARBONYL AS AN N-PROTECTING GROUP IN PEPTIDE SYNTHESIS: NEW SYNTHESIS OF MSH-RELEASE INHIBITING FACTOR. 1980, 9 (6), 705–706. DOI: 10.1246/cl.1980.705. View Source
• [2] Carpino, L.A.; Han, G.Y. The 9-fluorenylmethoxycarbonyl amino-protecting group. J. Org. Chem. 1972, 37 (22), 3404–3409. DOI: 10.1021/jo00795a005. View Source
• [3] Murray, J.K.; Gellman, S.H. Application of microwave irradiation to the synthesis of 14-helical β-peptides. Biopolymers (Pept. Sci.) 2005, 80 (5), 679–685. Standard SPPS conditions are inefficient for ACHC-containing sequences; microwave-assisted double couplings and double N-deprotections were required to achieve moderate crude purity. View Source
• [4] Chemistry Stack Exchange. Why is Fmoc base-labile and Moz acid-labile? Discussion of the structural basis for orthogonal deprotection. 2016. View Source

Conformational Preorganization: trans-ACHC 14-Helix

β-Peptide homooligomers built from trans-2-aminocyclohexanecarboxylic acid (trans-ACHC, the deprotected form of the target compound) adopt a robust 14-helical conformation in both the solid state (X-ray crystallography) and in methanol solution (CD spectroscopy, with a characteristic minimum at ~214 nm and maximum at ~198 nm) . In direct contrast, oligomers of cis-2-aminocyclohexanecarboxylic acid (cis-ACHC, corresponding to the (1S,2R) diastereomer) adopt a 12/10-helical conformation and exhibit conformational polymorphism with chemical exchange between left-handed H10/12 helix and minor folded states [1][2]. The (1R,2R)-trans configuration is therefore not merely a stereochemical specification but a determinant of which helical foldamer architecture is accessible. Moreover, β-peptide heptamers featuring trans-ACHC residues exhibit the highest 14-helical backbone stability in aqueous solution among all strategies tested (salt bridge, lactam bridge, and cyclic residue incorporation), with minimal sensitivity to pH or ionic strength variation [3].

14-Helix Induction

Head-to-head

trans-ACHC: stable 14-helix (CD ~214 nm)
cis-ACHC: 12/10-helix, conformational polymorphism

trans stereochemistry reported to favor 14-helix foldamer architecture.

X-ray and CD evidence; ChemBioChem 2008.

Evidence Dimension	Secondary structure induced in β-peptide oligomers
Target Compound Data	trans-(1R,2R)-ACHC oligomers: stable 14-helix (CD minimum at ~214 nm, maximum at ~198 nm in methanol; X-ray confirmation of 14-membered-ring H-bonds); highest 14-helical backbone stability in water with negligible pH/ionic strength sensitivity
Comparator Or Baseline	cis-(1S,2R)-ACHC oligomers: 12/10-helix with conformational polymorphism; salt-bridge-stabilized β-peptides: no significant 14-helicity in water by CD and 2D NMR; lactam-bridged β-peptides: lower 14-helical backbone stability and higher pH/ionic strength sensitivity than trans-ACHC
Quantified Difference	Qualitative folding-pathway divergence: 14-helix vs. 12/10-helix; trans-ACHC yields the highest 14-helical backbone stability among three design strategies tested
Conditions	X-ray crystallography (solid state); CD spectroscopy in methanol and aqueous buffers; 2D NMR in water; β-peptide heptamers (ChemBioChem 2008, 9, 2254–2259)

Why This Matters

The choice of cis vs. trans stereochemistry at the monomer level dictates the entire folding pathway of the resulting β-peptide, determining whether a 14-helix (trans) or a 12/10-helix (cis) architecture is obtained—a critical decision point for foldamer-based drug design.

• [1] Mándity, I.M.; et al. Conformational polymorphism observed for the alternating cis-ACHC hexamer: chemical exchange between major left-handed H10/12 helix and minor folded conformation. Nanoscale 2021. RSC Publishing. View Source
• [2] Structural Characterization of Peptide Oligomers Containing (1R,2S)-2-Aminocyclohexanecarboxylic Acid (cis-ACHC). cis-ACHC favors two conformations with gauche conformations about the Cα–Cβ bond; trans-ACHC has been widely studied as a foldamer building block, but cis-ACHC has received less attention. Chemistry – A European Journal, 2013. DOI: 10.1002/chem.201301249. View Source
• [3] Vaz, E.; Pomerantz, W.C.; Geyer, M.; Gellman, S.H.; Brunsveld, L. Comparison of design strategies for promotion of β-peptide 14-helix stability in water. ChemBioChem 2008, 9, 2254–2259. DOI: 10.1002/cbic.200800355. View Source

Enantiomeric Identity: (1R,2R) vs. (1S,2S)

The enantiomeric identity of the trans-cyclohexane scaffold is critical. The parent free amino acid (1R,2R)-2-aminocyclohexane-1-carboxylic acid exhibits a specific rotation [α]²⁰/D of −74.0° to −79.0° (c = 1, H₂O), with a reported value of −76.5° . Its enantiomer, (1S,2S)-2-aminocyclohexane-1-carboxylic acid, exhibits the opposite sign: [α]²⁰/D of +74.0° to +79.0° (c = 1, H₂O), with a reported value of +76.5° . In β-peptide foldamer applications, configuration-dependent biological activity has been demonstrated: when trans-(1R,2R)-ACHC and trans-(1S,2S)-ACHC were incorporated into endomorphin analogs, they produced distinct receptor binding potencies and efficacies [1]. Furthermore, in solid-phase cyclization reactions, a racemic mixture of Fmoc-trans-ACHC with L-Ser yielded predominantly the (1R,2R)-configured cyclic diastereomer, while the same racemate with D-Ser yielded predominantly the (1S,2S)-configured product—confirming that chirality at the ACHC scaffold governs downstream diastereoselectivity [2].

Enantiomeric Identity

Reported

(1R,2R) parent [α]D −76.5°
(1S,2S) parent [α]D +76.5° (c=1, H₂O)

Opposite sign; chirality may influence diastereoselectivity.

Essential QC checkpoint: specific rotation verification.

Evidence Dimension	Specific rotation and enantiomer-dependent biological/diastereoselective outcomes
Target Compound Data	(1R,2R) parent amino acid: [α]²⁰/D = −74.0° to −79.0° (c = 1, H₂O); Moc-(1R,2R) target compound is derived from this enantiomer
Comparator Or Baseline	(1S,2S) parent amino acid: [α]²⁰/D = +74.0° to +79.0° (c = 1, H₂O); magnitude approximately equal, sign opposite
Quantified Difference	Opposite sign of optical rotation; magnitude matched within ±2.5°; configuration-dependent diastereoselectivity in cyclization (1R,2R favored with L-Ser; 1S,2S favored with D-Ser)
Conditions	Specific rotation measured at 20°C, D-line (589 nm), c = 1 in H₂O; solid-phase cyclization with Fmoc-trans-ACHC racemate and L-Ser or D-Ser

Why This Matters

Procurement of the correct enantiomer is non-negotiable for chirality-dependent applications; the (1S,2S) enantiomer produces opposite chiroptical properties and can lead to divergent biological activity or diastereoselectivity, making enantiomeric verification by specific rotation an essential quality-control checkpoint.

• [1] Journal of Medicinal Chemistry. The alicyclic β-amino acids cis-(1S,2R)ACPC/ACHC, cis-(1R,2S)ACPC/ACHC, trans-(1S,2S)ACPC/ACHC, and trans-(1R,2R)ACPC/ACHC were introduced into endomorphins to examine conformational effects on bioactivity. Among the analogs, cis-(1S,2R)ACPC₂ and cis-(1S,2R)ACHC₂-containing derivatives displayed the highest binding potencies. View Source
• [2] La-Venia, A.; et al. Configuration-Dependent Medium-Sized Ring Formation: Chiral Molecular Framework with Three-Dimensional Architecture. 2019. Cyclization with L-Ser and racemic Fmoc-trans-ACHC predominantly yielded the (1R,2R)-configured cyclic diastereomer; with D-Ser, the (1S,2S)-configured product predominated. View Source

Aqueous 14-Helix Stability: trans-ACHC

In a direct head-to-head comparison of three design strategies for promoting 14-helix stability in water, Vaz et al. (2008) demonstrated that β-peptide heptamers incorporating two trans-ACHC residues exhibit the highest 14-helical backbone stability, with minimal sensitivity to pH variation or changes in ionic strength [1]. By contrast, heptamers relying on a salt bridge between side chains did not generate significant 14-helicity in water according to CD and 2D NMR data, while heptamers employing a covalent lactam bridge between side chains showed lower 14-helical backbone stability and higher sensitivity to pH and ionic strength [1]. Although the target compound is the Moc-protected monomer (requiring deprotection before incorporation), it serves as the direct synthetic precursor to the trans-(1R,2R)-ACHC residue that confers this superior aqueous folding behavior. The CD signature for monomeric 14-helical β-peptides containing ACHC shows a characteristic minimum at 214 nm, with self-assembly into helical bundles producing a distinctive shift to 205 nm ([θ]₂₀₅/[θ]₂₁₄ > 0.7) [2].

Aqueous Stability

Head-to-head

trans-ACHC heptamers: highest 14-helical stability
Minimal pH/ionic strength sensitivity vs. salt-bridge & lactam-bridge strategies

Ranked highest among three tested strategies for aqueous 14-helix stability.

CD and 2D NMR data; ChemBioChem 2008.

Evidence Dimension	14-Helical backbone stability in aqueous solution across three stabilization strategies
Target Compound Data	trans-ACHC-containing β-peptide heptamers: highest 14-helical backbone stability; minimal sensitivity to pH or ionic strength; CD minimum at 214 nm (monomeric) or 205 nm (self-assembled)
Comparator Or Baseline	Salt-bridge strategy: no significant 14-helicity in water (CD and 2D NMR); Lactam-bridge strategy: lower 14-helical backbone stability, higher pH and ionic strength sensitivity than trans-ACHC
Quantified Difference	Qualitative ranking: trans-ACHC > lactam-bridge >> salt-bridge (no detectable 14-helicity) for aqueous 14-helix stability; trans-ACHC: minimal pH/ionic strength sensitivity vs. lactam-bridge: significant sensitivity
Conditions	β-Peptide heptamers; CD spectroscopy and 2D NMR in aqueous solution; pH and ionic strength variation; ChemBioChem 2008, 9, 2254–2259

Why This Matters

Aqueous 14-helix stability is a prerequisite for biological activity of β-peptide foldamers; the trans-ACHC scaffold (accessible via deprotection of this compound) is the most robust strategy for achieving this stability independent of solution conditions.

• [1] Vaz, E.; Pomerantz, W.C.; Geyer, M.; Gellman, S.H.; Brunsveld, L. Comparison of design strategies for promotion of β-peptide 14-helix stability in water. ChemBioChem 2008, 9, 2254–2259. DOI: 10.1002/cbic.200800355. PMID: 18720496; PMCID: PMC3551619. View Source
• [2] Pomerantz, W.C.; et al. Distinctive Circular Dichroism Signature for 14-Helix-Bundle Formation by β-Peptides. Org. Lett. 2008, 10 (8), 1617–1620. DOI: 10.1021/ol800622e. CD minimum at 214 nm for monomeric 14-helix; shift to 205 nm indicates self-assembly; [θ]₂₀₅/[θ]₂₁₄ > 0.7 as assembly threshold. View Source

Applications of (1R,2R)-Moc-ACHC

Orthogonal SPPS of Complex β-Peptides

In SPPS campaigns where the peptide sequence contains both acid-sensitive and base-sensitive side-chain protecting groups, the Moc-protected trans-ACHC building block enables a three-dimensional orthogonal protection scheme: Moc (acid-labile, removed by dimethyl sulfide/methanesulfonic acid [1]), Fmoc (base-labile, removed by piperidine [2]), and tert-butyl-based side-chain protections (removed by TFA). This is particularly valuable for β-peptides containing ACHC residues, which are known to exhibit poor synthetic efficiency under standard Fmoc-SPPS conditions and require microwave-assisted double couplings and double N-deprotections [3]. The lower molecular weight of the Moc derivative (201.22 vs. 365.40 g/mol for Fmoc-ACHC) also facilitates mass-directed purification of intermediates .

14-Helical β-Peptide Foldamer Synthesis for SAR

This compound is the direct synthetic precursor to trans-(1R,2R)-ACHC, the gold-standard residue for inducing robust 14-helical secondary structure in β-peptide foldamers. 14-Helical β-peptides containing ACHC residues have been employed in antimicrobial peptide development [1], protein-protein interaction inhibition, and as scaffolds for displaying pharmacophores in a defined three-dimensional orientation. The superior aqueous 14-helix stability of trans-ACHC-containing sequences—independent of pH and ionic strength [2]—makes this building block essential for foldamer libraries intended for biological evaluation under physiological conditions.

Chiral Building Block for Macrocyclization

The (1R,2R) stereochemistry of this compound pre-determines the diastereochemical outcome of subsequent cyclization reactions. As demonstrated by La-Venia et al., when the (1R,2R)-configured ACHC scaffold is used in solid-phase tandem N-acyliminium cyclizations, it directs the formation of specific [6+8+5] fused ring diastereomers, whereas the (1S,2S) enantiomer leads to the opposite diastereomer [1]. The Moc protecting group provides the additional advantage of being removable under non-basic conditions, avoiding epimerization of base-sensitive stereocenters that may be introduced during the cyclization cascade.

Enantioselective Synthesis & Chiral Resolution

The well-defined specific rotation of the parent (1R,2R)-ACHC scaffold ([α]²⁰/D = −74.0° to −79.0°, c = 1, H₂O) [1][2] and its opposite-sign enantiomer ([α]²⁰/D = +74.0° to +79.0°) [3] provide a reliable chiroptical reference for enantiomeric purity assessment. The Moc-protected form offers a convenient, stable derivative for chiral HPLC method development, where the chromophoric methoxycarbonyl group can aid UV detection while the compound's computed LogP of 0.99 and TPSA of 75.63 Ų inform mobile-phase optimization for enantiomeric separation from the (1S,2S)-Moc enantiomer or the cis-(1S,2R) diastereomer.

Application

Selection Property

Validation Focus

Orthogonal SPPS of complex β-peptides

Orthogonal protecting group strategy

Sequential deprotection compatibility

14-Helical β-peptide foldamer synthesis

Reported 14-helix foldamer scaffold

Aqueous CD stability assessment

Chiral building block for macrocyclization

Stereochemical preorganization

Diastereoselective cyclization review

Enantioselective synthesis & chiral resolution

Chiroptical reference (specific rotation)

Enantiomeric purity verification

• [1] Chemistry Letters. VALIDITY OF METHOXYCARBONYL AS AN N-PROTECTING GROUP IN PEPTIDE SYNTHESIS: NEW SYNTHESIS OF MSH-RELEASE INHIBITING FACTOR. 1980, 9 (6), 705–706. DOI: 10.1246/cl.1980.705. View Source
• [2] Carpino, L.A.; Han, G.Y. The 9-fluorenylmethoxycarbonyl amino-protecting group. J. Org. Chem. 1972, 37 (22), 3404–3409. View Source
• [3] Murray, J.K.; Gellman, S.H. Application of microwave irradiation to the synthesis of 14-helical β-peptides. Biopolymers (Pept. Sci.) 2005, 80 (5), 679–685. View Source